2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-fluorobenzyl)acetamide

• CAS No.: 847190-57-2
• Molecular Formula: C23H19FN6O5S
• Molecular Weight: 510.5
• IUPAC Name: 2-[1,3-dimethyl-7-(4-nitrophenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C23H19FN6O5S/c1-28-20-18(22(32)29(2)23(28)33)21(27-19(26-20)14-5-9-16(10-6-14)30(34)35)36-12-17(31)25-11-13-3-7-15(24)8-4-13/h3-10H,11-12H2,1-2H3,(H,25,31)
• InChI Key: XUJVPBHJEZVJMU-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)[N+](=O)[O-])SCC(=O)NCC4=CC=C(C=C4)F)C(=O)N(C1=O)C
• solubility: not available

Description

2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C23H19FN6O5S and its molecular weight is 510.5. The purity is usually 95%.
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Biological Activity

2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-fluorobenzyl)acetamide is a synthetic compound that has garnered attention for its potential biological activities. The compound's unique structural features suggest possible applications in medicinal chemistry, particularly in the development of anti-cancer and anti-inflammatory agents.

• Molecular Formula : C23H19FN6O5S
• Molecular Weight : 510.5 g/mol
• CAS Number : 847190-35-6

Biological Activity Overview

The biological activity of this compound has been evaluated through various studies focusing on its cytotoxic effects against different cancer cell lines. The following sections summarize key findings from recent research.

Cytotoxicity Studies

• Cell Lines Tested :
  • MDA-MB-231 (breast cancer)
  • PACA2 (pancreatic cancer)
  • A549 (lung carcinoma)
• Findings :
  • In a study evaluating a series of compounds with similar structures, the compound exhibited significant cytotoxic activity against MDA-MB-231 cells with an IC50 value indicating effective inhibition of cell proliferation. The IC50 values for related compounds ranged from 25.9 to 73.4 μM across different cell lines .
  • Another study reported that compounds with similar pyrimidine structures showed selective cytotoxicity against cancer cells, suggesting that the presence of electron-withdrawing groups enhances activity .

The proposed mechanism involves the inhibition of key cellular pathways responsible for tumor growth and survival. The structural similarity to known inhibitors allows for hypothesized interactions with DNA and RNA synthesis pathways, which are critical in rapidly dividing cancer cells.

Research Findings Summary Table

Study	Cell Line	IC50 (μM)	Comments
Guo et al.	MDA-MB-231	27.6	Strongest cytotoxic activity among tested compounds
PMC Article	PACA2	53.5	Comparative activity against standard drugs
Aalto Research	A549	34.9	More active than doxorubicin

Case Studies

• Case Study on Breast Cancer : A series of thieno[2,3-d]pyrimidine derivatives were synthesized and evaluated for their activity against breast cancer cell lines. The results indicated that modifications to the nitrogen-containing heterocycles significantly influenced their cytotoxic properties .
• Comparative Study on Anticancer Activity : In another comparative study involving pyrimidine derivatives, the compound demonstrated enhanced activity when compared to traditional chemotherapeutics like doxorubicin, highlighting its potential as a novel therapeutic agent .